Cas no 1250608-35-5 (methyl 4-amino-1-(propan-2-yl)-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-amino-1-(propan-2-yl)-1H-pyrrole-2-carboxylate
• CAS No: 1250608-35-5
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6510365
• PubChem ID: 61293309
• Update Time: 2025-07-22

methyl 4-amino-1-(propan-2-yl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1-(propan-2-yl)-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 4-amino-1-(1-methylethyl)-, methyl ester
• Methyl 4-amino-1-isopropyl-1h-pyrrole-2-carboxylate

• Inchi： 1S/C9H14N2O2/c1-6(2)11-5-7(10)4-8(11)9(12)13-3/h4-6H,10H2,1-3H3
• InChI Key： XBFQBHGKHXYMLK-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C(N)C=C1C(OC)=O

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 310.6±22.0 °C(Predicted)
• pka: 4.47±0.11(Predicted)

Additional information on methyl 4-amino-1-(propan-2-yl)-1H-pyrrole-2-carboxylate

Introduction to Methyl 4-amino-1-(propan-2-yl)-1H-pyrrole-2-carboxylate (CAS No. 1250608-35-5)

Methyl 4-amino-1-(propan-2-yl)-1H-pyrrole-2-carboxylate, identified by its CAS number 1250608-35-5, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the pyrrole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The molecular structure of methyl 4-amino-1-(propan-2-yl)-1H-pyrrole-2-carboxylate features a pyrrole core substituted with an amino group at the 4-position and an isopropyl group at the 1-position. The carboxylate ester at the 2-position further enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This unique structural arrangement contributes to its versatility in various chemical transformations and biological interactions.

In recent years, pyrrole derivatives have been extensively studied for their pharmacological properties. The presence of both amino and carboxylate functional groups in methyl 4-amino-1-(propan-2-yl)-1H-pyrrole-2-carboxylate allows for diverse modifications, enabling the synthesis of complex molecules with tailored biological activities. These modifications are crucial for developing novel therapeutic agents targeting various diseases.

One of the most compelling aspects of methyl 4-amino-1-(propan-2-yl)-1H-pyrrole-2-carboxylate is its potential in medicinal chemistry. Researchers have explored its use as a building block for designing small-molecule drugs with enhanced efficacy and reduced side effects. The compound's ability to interact with biological targets such as enzymes and receptors makes it a promising candidate for drug discovery.

Recent studies have highlighted the importance of pyrrole derivatives in treating neurological disorders, infectious diseases, and cancer. For instance, modified pyrroles have shown promising results in inhibiting key enzymes involved in disease pathways. The structural features of methyl 4-amino-1-(propan-2-yl)-1H-pyrrole-2-carboxylate make it a valuable starting point for synthesizing molecules that can modulate these pathways effectively.

The synthesis of methyl 4-amino-1-(propan-2-yl)-1H-pyrrole-2-carboxylate involves multi-step organic reactions, including condensation, alkylation, and esterification. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic methodologies are critical for producing sufficient quantities of the compound for both research and industrial applications.

In addition to its pharmaceutical applications, methyl 4-amino-1-(propan-2-yl)-1H-pyrrole-2-carboxylate has potential uses in material science. Pyrrole derivatives are known for their ability to form coordination complexes with metals, which can be utilized in catalysis and sensor development. The compound's unique electronic properties make it suitable for designing advanced materials with specific functionalities.

The growing interest in green chemistry has also influenced the synthesis of methyl 4-amino-1-(propan-2-yl)-1H-pyrrole-2-carboxylate. Researchers are increasingly adopting environmentally friendly methods to minimize waste and reduce energy consumption. Solvent-free reactions and biocatalytic processes are being explored as alternatives to traditional synthetic routes, aligning with global efforts to promote sustainable practices.

In conclusion, methyl 4-amino-1-(propan-2-yl)-1H-pyrrole-2-carboxylate (CAS No. 1250608-35-5) is a versatile compound with significant implications in pharmaceuticals and material science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop new drugs and advanced materials. As research continues to evolve, the applications of this compound are expected to expand, further solidifying its importance in scientific endeavors.